8-Methylquinolin-7-amine
Overview
Description
Synthesis Analysis
The synthesis of quinoline derivatives like 8-Methylquinolin-7-amine involves various methods. One such method involves the use of mono-propargylated aromatic ortho-diamines in a process catalyzed by main group metal Lewis acid . Another method involves the condensation of a primary aryl amine with a 1,3-diketone or b-keto-aldehyde or 1,3-dialdehyde, giving an enamine intermediate which is further heated in a strong acid, and later cyclodehydration to afford quinoline .Chemical Reactions Analysis
Quinoline derivatives, including 8-Methylquinolin-7-amine, can undergo various chemical reactions. For instance, they can be alkylated by reaction with a primary alkyl halide . They can also be acylated by nucleophilic acyl substitution reaction with an acid chloride or an acid anhydride to yield an amide .Scientific Research Applications
Cytotoxic Evaluation of Quinolin-8-ylmethanamines :
- A study by Jeong et al. (2017) explored the rhodium(iii)-catalyzed C(sp3)-H amination reaction of 8-methylquinolines. This process led to the creation of quinolin-8-ylmethanamine derivatives, which were then tested for cytotoxicity against human breast and prostate adenocarcinoma cells, showing potential in cancer treatment (Jeong et al., 2017).
Synthesis and Antibacterial Properties of 8-Nitrofluoroquinolone Derivatives :
- Research by Al-Hiari et al. (2007) focused on synthesizing new 8-nitrofluoroquinolone models to investigate their antibacterial properties. These compounds, including derivatives of 8-Methylquinolin-7-amine, showed significant antibacterial activity against various strains, highlighting their potential in antimicrobial therapies (Al-Hiari et al., 2007).
Antidyslipidemic and Antioxidative Activities of 8-Hydroxyquinoline Derived Keto-Enamine Schiffs Bases :
- Sashidhara et al. (2009) evaluated novel derivatives of 8-Hydroxyquinoline for their antioxidant and antidyslipidemic activities. One particular compound exhibited significant activity, suggesting a new class of drugs for treating dyslipidemia and oxidative stress (Sashidhara et al., 2009).
Synthesis of 7-Alkylamino-2-Methylquinoline-5,8-Diones :
- Choi et al. (2004) reported the synthesis of 7-alkylamino-2-methylquinoline-5,8-diones from 6-bromo-2-methylquinoline-5,8-dione. This research contributes to the broader understanding of the synthetic routes and mechanisms in the chemistry of quinoline derivatives (Choi & Chi, 2004).
Photochemical Activation of Tertiary Amines in Cell Physiology Studies :
- A study by Asad et al. (2017) developed photoactivatable forms of tertiary amines linked to 8-cyano-7-hydroxyquinolinyl for use in cell physiology studies, demonstrating efficient release of bioactive molecules through photoactivation (Asad et al., 2017).
Inhibition of Type A Monoamine Oxidase by Methylquinolines :
- Research by Naoi and Nagatsu (1988) found that a series of methylquinolines, including 8-Methylquinolin-7-amine, significantly inhibit type A monoamine oxidase (MAO-A), a target for antidepressant and neuroprotective drugs (Naoi & Nagatsu, 1988).
properties
IUPAC Name |
8-methylquinolin-7-amine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H10N2/c1-7-9(11)5-4-8-3-2-6-12-10(7)8/h2-6H,11H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VPZHWWCRHGQAJC-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC2=C1N=CC=C2)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H10N2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
158.20 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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